N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-methoxy-3-methylbenzenesulfonamide

• IUPAC Name: N-butyl-N-(1,1-dioxothiolan-3-yl)-4-methoxy-3-methylbenzenesulfonamide
• InChI: InChI=1S/C16H25NO5S2/c1-4-5-9-17(14-8-10-23(18,19)12-14)24(20,21)15-6-7-16(22-3)13(2)11-15/h6-7,11,14H,4-5,8-10,12H2,1-3H3
• InChI Key: DUTGKLQQHDGXKX-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C1CCS(=O)(=O)C1)S(=O)(=O)C2=CC(=C(C=C2)OC)C
• Molecular Formula: C16H25NO5S2
• Molecular Weight: 375.5 g/mol

Description

N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-methoxy-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C16H25NO5S2 and its molecular weight is 375.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterizations

Sulfonamides, with their varied substituents and structural diversity, are pivotal in the synthesis of complex organic compounds, including phthalocyanines and Schiff bases, which have applications in materials science and medicinal chemistry. For instance, the synthesis of novel metallophthalocyanines through the functionalization of sulfonamides demonstrates their role in creating materials with potential electrochemical and spectroelectrochemical applications (Kantekin et al., 2015). Similarly, Schiff base compounds derived from sulfonamides have been synthesized and evaluated for their potential biological activities, indicating the versatility of sulfonamide compounds in drug development (Sirajuddin et al., 2013).

Biological Activities and Applications

Sulfonamides serve as key scaffolds in the development of therapeutic agents due to their diverse biological activities. Research into sulfonamide derivatives has revealed potential antibacterial, anti-inflammatory, and enzyme inhibitory effects, making them candidates for treating various diseases. For example, N-(Alkyl/aralkyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methylbenzenesulfonamides were synthesized and found to have significant antibacterial and lipoxygenase inhibition activities, suggesting their use in treating inflammatory conditions (Abbasi et al., 2017). Furthermore, sulfonamides have been explored as inhibitors of acetylcholinesterase, an enzyme target in Alzheimer's disease, highlighting their potential in neurodegenerative disease research (Abbasi et al., 2018).